Cas no 1804847-93-5 (3-Bromo-6-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine)

• Product Name: 3-Bromo-6-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine
• CAS No: 1804847-93-5
• MF: C₇H₂BrF₆N
• MW: 293.991901874542
• CID: 4860850
• Update Time: 2025-05-19

3-Bromo-6-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2BrF6N/c8-3-1-2(7(12,13)14)4(5(9)10)15-6(3)11/h1,5H
• InChI Key： POXFNFMANKBDRY-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C(F)F)C(C(F)(F)F)=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-6-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine

Introduction to 3-Bromo-6-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine (CAS No. 1804847-93-5) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

3-Bromo-6-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine, identified by its CAS number 1804847-93-5, is a fluorinated pyridine derivative that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and versatile reactivity. This compound, characterized by the presence of multiple fluorine atoms and a bromine substituent, exhibits promising properties that make it a valuable scaffold for the development of novel therapeutic agents.

The structural motif of 3-bromo-6-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine consists of a pyridine core substituted with three fluorinated groups and a bromine atom. The incorporation of fluorine atoms at the 2-, 5-, and 6-positions introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule. Additionally, the presence of a bromine atom at the 3-position provides a handle for further functionalization via cross-coupling reactions, making this compound an attractive intermediate in synthetic chemistry.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated heterocycles in drug design. Fluorine atoms are known to enhance metabolic stability, improve binding affinity to biological targets, and influence pharmacokinetic profiles. Among these, difluoromethyl and trifluoromethyl groups are particularly noteworthy for their ability to increase lipophilicity and binding interactions with proteins. The combination of these substituents in 3-bromo-6-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine positions it as a potent candidate for developing small-molecule inhibitors or activators.

In the realm of chemical biology, this compound has been explored as a key intermediate in the synthesis of bioactive molecules. Its pyridine core is a common pharmacophore found in numerous drugs targeting various diseases, including cancer, inflammation, and infectious disorders. The presence of multiple fluorinated groups enhances its interaction with biological targets, making it a versatile building block for drug discovery campaigns.

One notable application of 3-bromo-6-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By leveraging the bromine substituent for palladium-catalyzed cross-coupling reactions, researchers can introduce diverse aryl or heteroaryl groups to generate novel kinase inhibitors with improved efficacy and selectivity.

Furthermore, the compound has been investigated in the context of antimicrobial agents. The unique electronic environment created by the fluorinated substituents can disrupt bacterial cell membranes or interfere with essential metabolic pathways. Preliminary studies have demonstrated that derivatives of 3-bromo-6-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine exhibit promising activity against resistant strains of bacteria, highlighting its potential as a lead compound for developing new antibiotics.

The synthesis of 3-bromo-6-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine involves multi-step organic transformations that highlight its synthetic utility. Common synthetic routes include halogenation reactions on pre-functionalized pyridines followed by cross-coupling steps to introduce the desired substituents. The use of transition metal catalysts, such as palladium and copper complexes, facilitates these transformations efficiently under mild conditions.

Recent research has also explored the use of computational methods to optimize the synthesis and properties of this compound. Molecular modeling techniques have been employed to predict binding interactions with biological targets, aiding in the rational design of more potent derivatives. These computational approaches complement traditional experimental methods, providing a powerful toolset for drug discovery。